Cas no 54672-48-9 (4-(4-Bromophenyl)-4-methylpentan-2-one)

• Product Name: 4-(4-Bromophenyl)-4-methylpentan-2-one
• CAS No: 54672-48-9
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 2831346
• PubChem ID: 12441776
• Update Time: 2025-04-21

4-(4-Bromophenyl)-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID50498413
• 4-(4-Bromophenyl)-4-methylpentan-2-one
• 54672-48-9

• Inchi： 1S/C12H15BrO/c1-9(14)8-12(2,3)10-4-6-11(13)7-5-10/h4-7H,8H2,1-3H3
• InChI Key： YUWLIVYXKWOESL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)CC(C)=O

Computed Properties

• Exact Mass: 254.03063Da
• Monoisotopic Mass: 254.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų